molecular formula C8H14N2O6P2 B5844703 {2-[(4-aminophenyl)amino]-1,1-ethanediyl}bis(phosphonic acid)

{2-[(4-aminophenyl)amino]-1,1-ethanediyl}bis(phosphonic acid)

Cat. No. B5844703
M. Wt: 296.15 g/mol
InChI Key: WUSNYFIFOJBBBV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

{2-[(4-aminophenyl)amino]-1,1-ethanediyl}bis(phosphonic acid), commonly known as APBP, is a phosphonic acid derivative that has been extensively studied for its potential applications in the field of medicine and biomedical research. This compound is a potent inhibitor of bone resorption and has been shown to have beneficial effects on bone density and bone strength.

Scientific Research Applications

APBP has been extensively studied for its potential applications in the field of medicine and biomedical research. One of the primary applications of APBP is in the treatment of bone disorders such as osteoporosis and bone metastasis. APBP has been shown to inhibit bone resorption by osteoclasts, leading to increased bone density and strength. Additionally, APBP has been studied for its potential applications in the treatment of cancer, as it has been shown to inhibit tumor growth and metastasis in various types of cancer.

Mechanism of Action

The mechanism of action of APBP involves the inhibition of bone resorption by osteoclasts. APBP binds to the hydroxyapatite crystals in bone, preventing osteoclasts from breaking down the bone matrix. Additionally, APBP has been shown to inhibit the activity of enzymes involved in bone resorption, such as cathepsin K and tartrate-resistant acid phosphatase.
Biochemical and Physiological Effects:
The biochemical and physiological effects of APBP are primarily related to its effects on bone density and strength. APBP has been shown to increase bone mineral density and reduce the risk of fractures in patients with osteoporosis. Additionally, APBP has been shown to inhibit the growth and metastasis of tumors in various types of cancer.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using APBP in lab experiments is its specificity for bone resorption. APBP has been shown to have minimal effects on other cellular processes, making it a useful tool for studying the mechanisms of bone resorption. However, one of the limitations of using APBP in lab experiments is its relatively high cost, which may limit its use in certain research settings.

Future Directions

There are several future directions for research on APBP. One area of research is the development of more efficient synthesis methods for APBP that can reduce the cost of production. Additionally, further studies are needed to understand the long-term effects of APBP on bone density and strength, as well as its potential applications in the treatment of other bone disorders. Finally, more research is needed to understand the mechanism of action of APBP in cancer cells, which may lead to the development of new cancer therapies.

Synthesis Methods

The synthesis of APBP involves the reaction of 4-aminophenyl phosphonic acid with ethylenediamine in the presence of a catalyst. The reaction proceeds via a condensation reaction, resulting in the formation of {2-[(4-aminophenyl)amino]-1,1-ethanediyl}bis(phosphonic acid). The purity of the compound can be improved through recrystallization and purification techniques.

properties

IUPAC Name

[2-(4-aminoanilino)-1-phosphonoethyl]phosphonic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H14N2O6P2/c9-6-1-3-7(4-2-6)10-5-8(17(11,12)13)18(14,15)16/h1-4,8,10H,5,9H2,(H2,11,12,13)(H2,14,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WUSNYFIFOJBBBV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1N)NCC(P(=O)(O)O)P(=O)(O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H14N2O6P2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

296.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.